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Compound of Interest

Compound Name: DM-4107

CAS No.: 1346599-75-4

Cat. No.: B584660

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with DM-
4107 in rice. The information is designed to address specific issues that may be encountered

during experimental applications.

Troubleshooting Guide
Q1: My rice is showing signs of phytotoxicity (stunting, discoloration, tip burning) after DM-4107
application. What went wrong?

A1: Several factors could be contributing to rice phytotoxicity. Consider the following:

Application Timing: DM-4107 is a post-emergence herbicide, and its application is critical to

rice growth stage. Applications at very early growth stages (e.g., 1-2 leaf stage) can make

the rice more susceptible to injury.[1] In some cases, smaller-sized rice is more prone to

injury.[1]

Herbicide Rate: Exceeding the recommended application rate can lead to significant crop

injury. Higher doses of some herbicides have been shown to cause phytotoxicity and hinder
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initial crop growth.[2][3]

Environmental Conditions: High temperatures (above 85-90°F) at the time of application can

increase the risk of leaf injury (tip burn).[4]

Tank Mixing: If DM-4107 was tank-mixed with other chemicals, there could be an adverse

interaction. For instance, some herbicides should not be used within 14 days of an

application of a carbamate or organophosphate.[4]

Rice Variety: Rice cultivars can have varying tolerance to herbicides.[1] Japonica-type rice

varieties have shown different sensitivity levels to different herbicides.[5]

Q2: I am observing poor weed control after applying DM-4107. What are the possible causes?

A2: Ineffective weed control can stem from several issues:

Weed Growth Stage: Post-emergent herbicides are most effective when applied to small,

actively growing weeds, typically at the 2-5 leaf stage.[6][7]

Weed Spectrum: DM-4107 may have a narrow spectrum of weed control. It is essential to

identify the target weeds correctly and select the appropriate chemical.[6] Some herbicides

are effective against grasses but not broadleaf weeds, or vice-versa.[8]

Application Coverage: Nonuniform spray coverage or using a spray volume of less than 10

GPA can reduce overall weed control.[7]

Environmental Conditions: Weeds should be actively growing and not under drought stress

for optimal herbicide uptake.[7]

Herbicide Resistance: The target weed population may have developed resistance to the

mode of action of DM-4107.[9]

Q3: My experimental results with DM-4107 are inconsistent across different trials. Why is this

happening?

A3: Inconsistent results are often due to variability in experimental conditions:
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Soil Moisture: The efficacy of many herbicides depends on soil moisture. Application to

saturated soil with a thin film of water is often recommended, while avoiding irrigation for 24

hours post-application can be crucial.[6]

Water Management: For post-flood applications, the water level can be critical. Weeds

should be sufficiently exposed (e.g., 70% exposed) at the time of application.[7] It is also

important to hold the water at a static depth for a certain period after application.[4]

Adjuvants: The use and type of adjuvants, such as methylated seed oil (MSO) or crop oil

concentrate (COC), can significantly impact herbicide performance.[7]

Phytotoxicity Scoring and Symptoms
The following table provides a general guide for visual assessment of phytotoxicity in rice.

Injury Rating Description of Symptoms

1 No injury

2-3 Slight stunting or discoloration

4-5
Moderate stunting, stand loss, and/or

discoloration

6-7 Severe stunting, tip burning, and stand loss

8-9
Extensive damage, leading to significant stand

loss

10 Plants killed

This table is a generalized guide based on common herbicide injury symptoms.[10]

Frequently Asked Questions (FAQs)
Q1: What is the optimal timing for DM-4107 application?

A1: The optimal application timing for a post-emergence herbicide like DM-4107 depends on

both the rice and weed growth stages. Generally, application should occur when weeds are in

the 2-5 leaf stage, and the rice is well-established to tolerate the herbicide.[6] For many post-
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emergence herbicides, application from the 1-2 leaf stage of rice up to 60 days before harvest

is possible, but crop safety and weed control efficacy will vary within this window.[7]

Q2: Can DM-4107 be tank-mixed with other herbicides or pesticides?

A2: Tank mixing can be beneficial for broadening the weed control spectrum. However,

compatibility must be checked. Some tank mixes can lead to reduced efficacy or increased

crop injury.[7] Always follow the instructions on the product label and consider conducting a

small-scale jar test to check for physical compatibility before mixing in the spray tank.

Q3: How does soil type and organic matter affect DM-4107 performance?

A3: Soil properties can influence the efficacy and persistence of soil-applied herbicides. For

post-emergence applications, the primary interaction is with the plant foliage. However, any soil

activity of DM-4107 could be affected by soil texture and organic matter content. For some

herbicides, degradation in the soil is a key factor in their environmental fate.[11][12]

Q4: What is the rainfast period for DM-4107?

A4: The rainfast period is the time required after application for the herbicide to be absorbed by

the plant and not be washed off by rain. For many foliar-applied herbicides, this period is within

a few hours. For example, some herbicides are rainfast within two hours after application.[7]

Experimental Protocols
Protocol for Determining Optimal Application Timing of
DM-4107
Objective: To determine the optimal application timing of DM-4107 for maximum weed control

and minimal rice phytotoxicity.

Materials:

Rice seeds (specify cultivar)

Weed seeds (specify species, e.g., barnyardgrass)

DM-4107
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Pots or field plots

Knapsack sprayer with appropriate nozzles[6]

Standard agronomic inputs (fertilizer, etc.)

Methodology:

Experimental Design: Use a randomized complete block design with three or four

replications.[13]

Planting: Plant rice and weed seeds in pots or plots according to standard practices for the

region.

Treatments:

DM-4107 applied at different rice growth stages (e.g., 2-3 leaf, 4-5 leaf, early tillering).

DM-4107 applied at different weed growth stages (e.g., 1-2 leaf, 3-4 leaf, 5-6 leaf).

Include a weed-free check and an untreated (weedy) check for comparison.

Application:

Calibrate the sprayer to deliver the desired volume (e.g., 10 GPA or more).[7]

Apply DM-4107 at the recommended rate at the specified growth stages.

Ensure uniform coverage.

Data Collection:

Phytotoxicity: Visually assess rice injury at 7, 14, and 28 days after treatment (DAT) using

a 1-10 scale.[10]

Weed Control: Assess weed control efficiency (WCE) at 30, 60, and 90 days after sowing

(DAS) by counting weed density and measuring weed biomass.[2][3]
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Yield Parameters: At maturity, measure plant height, number of panicles, number of filled

grains per panicle, and grain yield.[14]

Statistical Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA) to

determine significant differences between treatments.

Recommended Application Timing Based on Growth
Stage

Rice Growth Stage
Weed Growth Stage (Leaf
Stage)

Recommendation

2-3 Leaf 1-2

Early application, may risk

slight phytotoxicity. Monitor

crop closely.

4-5 Leaf 2-4

Optimal Window: Good

balance of crop safety and

weed control.

Early Tillering 4-6

Effective for emerged weeds,

but larger weeds may be

harder to control.

This table provides a generalized recommendation based on common post-emergence

herbicide application principles.[6][7]
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Caption: Experimental workflow for optimizing DM-4107 application timing.
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Caption: Troubleshooting logic for DM-4107 application issues.
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Caption: Hypothetical signaling pathway for DM-4107 action and resistance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
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and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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